Cas no 138869-97-3 (Benzenethiol, 4-(ethylsulfonyl)-)
138869-97-3 structure
Product Name:Benzenethiol, 4-(ethylsulfonyl)-
CAS No:138869-97-3
MF:C8H10O2S2
MW:202.293799877167
CID:1256296
Update Time:2024-08-03
Benzenethiol, 4-(ethylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenethiol, 4-(ethylsulfonyl)-
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- Inchi: 1S/C8H10O2S2/c1-2-12(9,10)8-5-3-7(11)4-6-8/h3-6,11H,2H2,1H3
- InChI Key: DPLJZDXEGRONFF-UHFFFAOYSA-N
- SMILES: C1(S)=CC=C(S(CC)(=O)=O)C=C1
Computed Properties
- Exact Mass: 202.0123
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 369.6±34.0 °C(Predicted)
- PSA: 34.14
- pka: 4.89±0.10(Predicted)
Benzenethiol, 4-(ethylsulfonyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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